methyl 5-(((1-(4-chlorobenzyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[1-[(4-chlorophenyl)methyl]-5-(hydroxymethyl)imidazol-2-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C18H17ClN2O4S/c1-24-17(23)16-7-6-15(25-16)11-26-18-20-8-14(10-22)21(18)9-12-2-4-13(19)5-3-12/h2-8,22H,9-11H2,1H3
• InChI Key: GXDXLQATMIWNSL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC=C(N2CC3=CC=C(C=C3)Cl)CO
• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol
• CAS No.: 899956-03-7

Description

Methyl 5-(((1-(4-chlorobenzyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C18H17ClN2O4S and its molecular weight is 392.85. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Research in the domain of chemical synthesis explores the reactivity and transformation of structurally related furan and imidazole derivatives. For instance, studies have investigated the electrophilic substitution reactions involving furan and imidazole rings, revealing insights into the electron-withdrawing effects of substituents and their impact on reaction outcomes (Vlasova et al., 2014). This foundational understanding of chemical reactivity could be applicable to synthesizing and modifying compounds similar to the one , offering a pathway for creating derivatives with potentially enhanced properties or for specific applications.

Biological Activity

The biological activity of furan and imidazole derivatives is another area of significant research interest. Compounds with structural similarities have been studied for their cytotoxic effects against cancer cell lines and their antimicrobial properties against a variety of pathogens (Phutdhawong et al., 2019). These findings suggest that methyl 5-(((1-(4-chlorobenzyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)methyl)furan-2-carboxylate could potentially be explored for its biological activities, contributing to the development of new therapeutic agents or antimicrobial compounds.

Material Science and Catalysis

In the realm of materials science and catalysis, derivatives of furan have been utilized in the synthesis of biobased polyesters, showcasing the versatility of furan compounds in creating sustainable materials (Jiang et al., 2014). The enzymatic synthesis approach highlighted in this research offers an eco-friendly alternative to traditional chemical synthesis, potentially applicable to the modification of the compound for material science applications.